Cas no 1260008-29-4 (5-Bromo-7-fluorochroman-4-one)

• Product Name: 5-Bromo-7-fluorochroman-4-one
• CAS No: 1260008-29-4
• MF: C₉H₆BrFO₂
• MW: 245.0451
• MDL: MFCD18208093
• CID: 2503045
• PubChem ID: 91844826
• Update Time: 2025-10-29

5-Bromo-7-fluorochroman-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-fluorochroman-4-one
• 4H-1-Benzopyran-4-one, 5-bromo-7-fluoro-2,3-dihydro-
• AK172725
• AKOS025395769
• CS-0101648
• 5-bromo-7-fluoro-2,3-dihydrochromen-4-one
• 1260008-29-4
• Y10793
• MFCD18208093
• DS-8146
• 5-bromo-7-fluoro-2,3-dihydro-1-benzopyran-4-one
• DB-168848

• MDL： MFCD18208093
• Inchi： 1S/C9H6BrFO2/c10-6-3-5(11)4-8-9(6)7(12)1-2-13-8/h3-4H,1-2H2
• InChI Key： HAVWPXAFESISPA-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C(=C([H])C2=C1C(C([H])([H])C([H])([H])O2)=O)F

Computed Properties

• Exact Mass: 243.95352g/mol
• Monoisotopic Mass: 243.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3
• Molecular Weight: 245.04g/mol

Additional information on 5-Bromo-7-fluorochroman-4-one

Introduction to 5-Bromo-7-fluorochroman-4-one (CAS No. 1260008-29-4)

5-Bromo-7-fluorochroman-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 1260008-29-4, is a fluorinated chromanone derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the broader class of heterocyclic compounds, specifically chromones, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 5-Bromo-7-fluorochroman-4-one, including the presence of both bromine and fluorine substituents, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and investigation.

The chromone core of 5-Bromo-7-fluorochroman-4-one is a six-membered aromatic ring system fused with a lactone oxygen at the 2-position, creating a framework that is both stable and reactive. The bromine atom at the 5-position and the fluorine atom at the 7-position introduce electrophilic and electron-withdrawing effects, respectively, which can modulate the reactivity and biological activity of the molecule. These substituents are strategically positioned to allow for further functionalization, making 5-Bromo-7-fluorochroman-4-one a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atom, in particular, is known to influence the electronic properties of molecules, often leading to more potent and selective pharmacological effects. The incorporation of fluorine into pharmaceutical compounds has been widely studied, with numerous examples demonstrating its benefits in drug design. 5-Bromo-7-fluorochroman-4-one represents an important example of such a compound, offering a promising platform for developing novel therapeutic agents.

One of the most compelling aspects of 5-Bromo-7-fluorochroman-4-one is its potential as a building block for drug discovery. The bromine substituent at the 5-position allows for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in medicinal chemistry to introduce aryl or heteroaryl groups. These reactions can be used to generate libraries of derivatives with tailored biological activities. Additionally, the lactone oxygen can be subjected to various chemical transformations, including hydrolysis or ring-opening reactions, providing additional avenues for structural diversification.

The biological activity of 5-Bromo-7-fluorochroman-4-one has been explored in several preclinical studies. Research indicates that this compound exhibits promising properties as an intermediate in the synthesis of potential therapeutic agents. For instance, studies have suggested that derivatives of chromanones may have applications in anti-inflammatory, antimicrobial, and anticancer therapies. The presence of both bromine and fluorine substituents enhances its potential as a pharmacophore by improving solubility and interactions with biological targets.

Recent advancements in computational chemistry have further facilitated the exploration of 5-Bromo-7-fluorochroman-4-one as a lead compound. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular structures. These computational approaches have enabled researchers to design derivatives with enhanced potency and selectivity. By leveraging these tools, scientists can accelerate the discovery process and identify novel compounds with therapeutic potential.

The synthesis of 5-Bromo-7-fluorochroman-4-one involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the bromination of a precursor chromanone derivative followed by fluorination at the 7-position. Each step requires careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has allowed for more efficient production methods, making 5-Bromo-7-fluorochroman-4-one more accessible for research purposes.

The safety profile of 5-Bromo-7-fluorochroman-4-one is another critical consideration in its application as a pharmaceutical intermediate. While preliminary studies suggest that this compound is well-tolerated under controlled conditions, further toxicological assessments are necessary to fully understand its safety implications. These studies will provide valuable data for researchers developing drugs based on this scaffold.

In conclusion,5-Bromo-7-fluorochroman-4-one (CAS No. 1260008-29-4) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features make it an attractive scaffold for generating novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for fluorinated heterocycles,5-Bromo-7-fluorochroman-4-one is poised to play an important role in future advancements in pharmaceutical science.